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Compound of Interest

Compound Name: 4,4'-Carbonyldiphthalic anhydride

Cat. No.: B1265871

An In-depth Technical Guide to 3,3',4,4'-Benzophenonetetracarboxylic Dianhydride (BTDA) for
Researchers and Drug Development Professionals

Introduction

3,3',4,4'-Benzophenonetetracarboxylic dianhydride, commonly known by its acronym BTDA, is
an aromatic organic acid dianhydride of significant interest in the fields of polymer chemistry,
materials science, and increasingly, in biomedical applications.[1][2] Its rigid benzophenone
core, combined with the reactive anhydride groups, allows for the synthesis of high-
performance polyimides with exceptional thermal stability, mechanical strength, and chemical
resistance.[1][2][3] These properties have made BTDA a critical component in the aerospace,
electronics, and automotive industries.[4][5] More recently, its derivatives are being explored for
their potential in drug development, for instance, as inhibitors of enzymes like hexokinase II.
This guide provides a comprehensive overview of BTDA, including its synonyms, key
properties, experimental protocols for its use in polymer synthesis, and potential applications
relevant to researchers and drug development professionals.

Nomenclature and Synonyms of 3,3',4,4'-
Benzophenonetetracarboxylic Dianhydride

For clarity in research and communication, it is essential to be familiar with the various
synonyms and identifiers for 3,3',4,4'-Benzophenonetetracarboxylic dianhydride.
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Type Name/Identifier

Preferred IUPAC Name 5,5'-Carbonyldi(2-benzofuran-1,3-dione)[1]
Common Abbreviation BTDA[1][3][4][6]

Other Names 4,4'-Carbonyldiphthalic anhydride[1][4][7][8]

1,3-Isobenzofurandione, 5,5'-carbonylbis-[1][8]

Benzophenonetetracarboxylic acid
dianhydride[1][8]

4,4'-Diphthalic anhydride ketone[1][6][8]

5,5'-carbonylbis(2-benzofuran-1,3-dione)[6]

4,4'-Carbonylbis[phthalic anhydride][6]

3,3',4,4'-Tetracarboxybenzophenone

dianhydride[8]

CAS Number 2421-28-5[1]
EC Number 219-348-1[1]
PubChem CID 75498[1]

Physicochemical and Thermal Properties

The performance of BTDA-based materials is directly related to its inherent properties. The
following table summarizes key quantitative data for BTDA.
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Property Value

Molecular Formula C17H607[1]

Molar Mass 322.228 g-mol-1[1]

Melting Point 218-222 °C (424-432 °F; 491-495 K)[1]
Appearance White to off-white powder[2]

Solubility Soluble in DMF (0.1 g/mL); reacts with water[9]
Vapor Pressure <0.1 mmHg (0 °C)

Experimental Protocols

The primary application of BTDA in research is in the synthesis of polyimides. The following
section provides a detailed, two-step experimental protocol for the preparation of a BTDA-
based polyimide film, a common procedure in materials science and for developing novel
biomaterials.

Synthesis of Poly(amic acid) (PAA) Precursor

This initial step involves the reaction of BTDA with an aromatic diamine to form a soluble
poly(amic acid) solution.

Materials and Equipment:

3,3',4,4'-Benzophenonetetracarboxylic dianhydride (BTDA), high purity

Aromatic diamine (e.g., 4,4'-oxydianiline, ODA)

Anhydrous N,N-dimethylacetamide (DMACc) or N-methyl-2-pyrrolidone (NMP)

Three-neck round-bottom flask

Mechanical stirrer

Nitrogen inlet and outlet
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Drying tube

Procedure:

Drying of Monomers: Dry the BTDA and the aromatic diamine in a vacuum oven at a
temperature appropriate for the specific diamine to remove any residual moisture.

Reaction Setup: Assemble the three-neck flask with a mechanical stirrer and a nitrogen
inlet/outlet. Ensure all glassware is thoroughly dried.

Inert Atmosphere: Purge the flask with dry nitrogen gas to create an inert atmosphere.

Diamine Dissolution: In the reaction flask, dissolve a specific molar amount of the chosen
diamine in the anhydrous solvent. Stir the solution until the diamine is completely dissolved.

BTDA Addition: Slowly add an equimolar amount of BTDA powder to the diamine solution
under a continuous nitrogen purge. The addition should be gradual to control the reaction
exotherm.

Polymerization: Continue stirring the reaction mixture at room temperature for 24 hours
under a nitrogen atmosphere. The viscosity of the solution will gradually increase as the
poly(amic acid) forms.

Thermal Imidization to Polyimide Film

The PAA solution is then cast into a film and thermally treated to induce cyclodehydration,

resulting in the final polyimide.

Materials and Equipment:

Poly(amic acid) solution from the previous step

Clean glass plates

Doctor blade or spin coater

Programmable oven or vacuum oven
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Procedure:

e Film Casting: Pour the viscous PAA solution onto a clean, flat glass substrate. Use a doctor
blade to cast a film of uniform thickness.

» Solvent Evaporation: Place the cast film in an oven at 80°C for 2 hours to slowly evaporate
the bulk of the solvent.[10]

o Staged Heating for Imidization: Subject the film to a staged heating process in a nitrogen-
purged or vacuum oven to gradually remove the remaining solvent and induce imidization. A
typical heating profile is as follows:[10]

o 150°C for 1 hour
o 250°C for 1 hour
o 350°C for 1 hour to ensure complete imidization

e Cooling and Film Removal: After the thermal treatment, allow the film to cool slowly to room
temperature to minimize residual stress. The freestanding polyimide film can then be
carefully peeled from the glass substrate, sometimes facilitated by immersion in warm
deionized water.

Characterization of BTDA-Based Polyimides

Proper characterization is crucial to ensure the synthesized polyimide possesses the desired
properties.
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Technique

Purpose

Typical Results for BTDA-
based Polyimides

Fourier-Transform Infrared

(FTIR) Spectroscopy

To confirm the conversion of

poly(amic acid) to polyimide.

Disappearance of N-H and
amide C=0 stretching bands of
PAA. Appearance of
characteristic imide absorption
bands around 1780 cm~1
(asymmetrical C=0 stretch),
1720 cm~1 (symmetrical C=0
stretch), and 720 cm~1 (imide

ring deformation).[6]

Thermogravimetric Analysis
(TGA)

To evaluate the thermal

stability of the polyimide.

Decomposition temperatures
often exceed 500°C in an inert
atmosphere.[6] For a BTDA-
ODA polyimide, the 5% mass
loss temperature can be
around 560°C.[11]

Differential Scanning
Calorimetry (DSC)

To determine the glass

transition temperature (TQ).

The Tg can vary significantly
depending on the diamine
used. For a BTDA-ODA
polyimide, the Tg is
approximately 275°C.[11]

Applications in Research and Drug Development

While the primary use of BTDA is in high-performance polymers, its derivatives are gaining

attention in the biomedical field.

o Biomaterials: The excellent mechanical properties and biocompatibility of some polyimides

make them suitable for use in medical devices and implants.

o Drug Delivery: The tunable properties of BTDA-based polymers could be exploited for

controlled drug release applications.
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e Enzyme Inhibition: A study has shown that derivatives of BTDA can act as inhibitors of
hexokinase Il, an enzyme often overexpressed in cancer cells.[12] This suggests a potential
avenue for the development of novel therapeutic agents. The most active derivative in the
study, containing a 3-hydroxyphenyl moiety, was able to decrease the mass of differentiated
P19dCs cells by 30% at a concentration of 100uM and reduce hexokinase activity in a dose-
dependent manner.[12]

Visualizing Experimental and Logical Workflows
Experimental Workflow for BTDA-Based Polyimide
Synthesis

The following diagram illustrates the key stages in the synthesis and characterization of
polyimide films from BTDA.
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Experimental Workflow for BTDA-Based Polyimide Synthesis
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Caption: Workflow for the synthesis and characterization of BTDA-based polyimide films.
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Reaction Pathway for BTDA-Based Polyimide Synthesis

This diagram illustrates the chemical transformation from monomers to the final polyimide
structure.

Reaction Pathway for BTDA-Based Polyimide Synthesis

BTDA Aromatic Diamine
(Dianhydride) (e.g., ODA)

N/

Poly(amic acid)
(PAA Precursor)

Thermal Imidization
(-2n H20)

Polyimide

H20

Click to download full resolution via product page

Caption: Chemical reaction pathway for the formation of polyimides from BTDA and a diamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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